Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate

• IUPAC Name: methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate
• InChI: InChI=1S/C12H14ClNO3/c1-14(11(15)7-13)8-9-3-5-10(6-4-9)12(16)17-2/h3-6H,7-8H2,1-2H3
• InChI Key: VPBKOAKCRSSLQF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)C(=O)OC)C(=O)CCl
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate, also known as MCM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it an interesting subject for further investigation. In

Mechanism of Action

The mechanism of action of Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate is not fully understood, but it is thought to involve the formation of adducts with nucleophiles such as amino acids and thiols. This can lead to changes in the structure and function of proteins, which may explain some of the observed biological effects of Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate.
Biochemical and Physiological Effects
Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate has been found to have a variety of biochemical and physiological effects. In addition to its use as a fluorescent probe and labeling agent, Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate has been found to inhibit the activity of the enzyme acetylcholinesterase (AChE). AChE is an important enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine, and its inhibition can lead to increased levels of acetylcholine in the brain. This has potential implications for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate in lab experiments is its high sensitivity and selectivity for ROS detection. This makes it a useful tool for studying these molecules in living cells. However, one limitation is that Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate is a relatively new compound, and its long-term effects on cells and organisms are not yet fully understood. Further research is needed to determine the safety and potential side effects of using Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate in lab experiments.

Future Directions

There are several potential future directions for research on Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate. One area of interest is the development of new fluorescent probes based on the structure of Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate. These probes could be used to detect other molecules of interest in cells, such as reactive nitrogen species (RNS) or specific proteins.
Another area of interest is the development of new methods for synthesizing Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate and related compounds. This could lead to the discovery of new compounds with even greater sensitivity and selectivity for specific molecules or cellular processes.
Overall, Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate is a promising compound for scientific research, with potential applications in a variety of fields. Further research is needed to fully understand its mechanism of action and potential uses, but the current evidence suggests that it has a bright future in the world of scientific research.

Synthesis Methods

The synthesis of Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate involves a series of chemical reactions that result in the final product. The first step is the reaction between 4-aminobenzoic acid and thionyl chloride, which produces 4-chlorobenzoyl chloride. This intermediate compound is then reacted with methylamine to produce methyl 4-chlorobenzoate, which is subsequently reacted with 2-chloroacetyl chloride to produce Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate.

Scientific Research Applications

Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate has been studied for its potential use in a variety of scientific research applications. One area of interest is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are molecules that play a role in a variety of cellular processes, but can also cause damage to cells if their levels become too high. Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate has been found to be a sensitive and selective probe for the detection of ROS, making it a useful tool for studying these molecules in living cells.
Another area of interest is the use of Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate as a labeling agent for proteins. By attaching Methyl 4-[[(2-chloroacetyl)-methylamino]methyl]benzoate to a protein of interest, researchers can track the movement and localization of the protein in cells. This can provide valuable insights into the function of the protein and its role in cellular processes.